Cas no 896328-54-4 (N-(4-fluorophenyl)methyl-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide)

N-(4-fluorophenyl)methyl-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide structure

896328-54-4 structure

Product Name:N-(4-fluorophenyl)methyl-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide

CAS No:896328-54-4

MF:C₁₆H₁₃FN₄O₂S

MW:344.363425016403

CID:6052785

PubChem ID:7256648

Update Time:2023-12-12

N-(4-fluorophenyl)methyl-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

- N-(4-fluorophenyl)methyl-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide
- N-[(4-fluorophenyl)methyl]-2-(4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide
- 896328-54-4
- MLS001235070
- N-[(4-fluorophenyl)methyl]-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide
- AKOS024658807
- N-(4-fluorobenzyl)-2-((4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl)thio)acetamide
- HMS3015E07
- CHEMBL1355352
- SMR000808680
- F2543-0069
- Inchi： 1S/C16H13FN4O2S/c17-12-6-4-11(5-7-12)9-18-14(22)10-24-15-19-13-3-1-2-8-21(13)16(23)20-15/h1-8H,9-10H2,(H,18,22)
- InChI Key： IHTCOFQHKRLAQE-UHFFFAOYSA-N
- SMILES： C(NCC1=CC=C(F)C=C1)(=O)CSC1=NC(=O)N2C=CC=CC2=N1

Computed Properties

Exact Mass: 344.07432501g/mol
Monoisotopic Mass: 344.07432501g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 636
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 99.4Å²

N-(4-fluorophenyl)methyl-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2543-0069-2μmol	N-[(4-fluorophenyl)methyl]-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide	896328-54-4	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2543-0069-5μmol	N-[(4-fluorophenyl)methyl]-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide	896328-54-4	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2543-0069-10μmol	N-[(4-fluorophenyl)methyl]-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide	896328-54-4	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2543-0069-1mg	N-[(4-fluorophenyl)methyl]-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide	896328-54-4	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2543-0069-2mg	N-[(4-fluorophenyl)methyl]-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide	896328-54-4	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2543-0069-3mg	N-[(4-fluorophenyl)methyl]-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide	896328-54-4	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2543-0069-4mg	N-[(4-fluorophenyl)methyl]-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide	896328-54-4	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2543-0069-5mg	N-[(4-fluorophenyl)methyl]-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide	896328-54-4	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2543-0069-10mg	N-[(4-fluorophenyl)methyl]-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide	896328-54-4	90%+	10mg	$79.0	2023-05-16
Life Chemicals	F2543-0069-15mg	N-[(4-fluorophenyl)methyl]-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide	896328-54-4	90%+	15mg	$89.0	2023-05-16